Cas no 2654-57-1 (4-Methyl-1-phenylpyrazolidin-3-one)

• Product Name: 4-Methyl-1-phenylpyrazolidin-3-one
• CAS No: 2654-57-1
• Molecular Formula: C₁₀H₁₂N₂O
• Molecular Weight: 176.21508
• MDL: MFCD00044800
• CID: 43292
• PubChem ID: 87559532

4-Methyl-1-phenylpyrazolidin-3-one Properties

Names and Identifiers

• 4-Methyl-1-phenylpyrazolidin-3-one
• Phenidone B
• 4-methyl-1-phenyl-3-pyrazolidone
• Natrii ferulas
• 1-Phenyl-4-methyl-3-pyrazolidone
• 4-methyl-1-phenyl-3-pyrazolidinone
• 1-Phenyl-4-methyl-3-pyrazolidinon
• 3-Pyrazolidinone,4-methyl-1-phenyl
• 4-methyl-1-phenyl-1H-pyrazolidin-3-one
• 4-Methyl-1-phenyl-3-pyrazilidone
• 4-Methyl-1-phenyl-pyrazolidin-3-on
• 4-methyl-1-phenyl-pyrazolidin-3-one
• 4-methyl-1-phenylpyrazolydin-3-one
• 4-Methyl-3-oxo-1-phenylpyrazolidine
• M1667
• NS00019798
• CHEMBL1489664
• IDI1_024549
• SCHEMBL972562
• 3-Pyrazolidinone, 4-methyl-1-phenyl-
• DTXSID8044412
• FS-2655
• EN300-228353
• SR-01000524008
• 2654-57-1
• DTXCID6024412
• AC-11626
• Q27261713
• SMR000283228
• NSC 96628
• UNII-59MUO871OM
• 1-Phenyl-4-methylpyrazolidone-3
• HMS2711N10
• SR-01000524008-1
• MFCD00044800
• 1-PHENYL-4-METHYL-3-OXOPYRAZOLIDINE
• 59MUO871OM
• 4-Methyl-1-phenyl-4,5-dihydro-1H-pyrazol-3-ol
• AKOS000313053
• 4-methyl-1-phenyltetrahydro-3H-pyrazol-3-one
• 1-phenyl-4-methyl-3-pyrazolidinone
• EINECS 220-180-6
• NCGC00255949-01
• AM20060580
• AI3-60150
• MLS000689206
• Oprea1_755749
• AKOS022079304
• AG-205/25011066
• NCGC00245089-01
• W-107166
• Oprea1_430085
• ChemDiv3_006639
• CAS-2654-57-1
• HMS1491N17
• AKOS000546082
• CS-0152671
• O11260
• FT-0618991
• NSC96628
• 1-phenyl-4-methyl-3-pyrazolidone, 98.5+%
• SCHEMBL4914305
• cid_98282
• BDBM81087
• Phenidone B (1-Phenyl-4-methyl-3-pyrazolidone)
• NSC-96628
• Tox21_302042
• F0907-4247
• photographic grade,98.5%
• DB-046980
• ALBB-037243
• pyrazole, tetrahydro-4-methyl-3-oxo-1-phenyl-
• STK070701
• STK290979
• AG-690/36472032

• MDL： MFCD00044800
• InChIKey： ZZEYCGJAYIHIAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12N2O/c1-8-7-12(11-10(8)13)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,13)
• SMILES： CC1CN(NC1=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 176.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.095
• Heavy Atom Count: 13
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• LogP: 1.56770
• PSA: 32.34000
• Refractive Index: 1.7110 (estimate)
• Boiling Point: 307.83°C (rough estimate)
• Melting Point: 132.0 to 137.0 deg-C
• Flash Point: No data available
• Color/Form: White crystalline powder
• Solubility: Soluble in alkaline solution, soluble in chloroform and ethanol
• Density: 1.1102 (rough estimate)

4-Methyl-1-phenylpyrazolidin-3-one Security Information

• Symbol:
• Safety Term：6.1(b)
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 22-43-51/53
• Signal Word：warning
• HazardClass：6.1(b)

4-Methyl-1-phenylpyrazolidin-3-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone